24-Tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid

• IUPAC Name: 24-tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid
• InChI: InChI=1S/C29H38N4O7/c1-29(2,3)24-26(34)33-15-18(14-22(33)27(35)36)39-25-20(30-19-11-10-17(38-4)13-21(19)31-25)9-7-5-6-8-16-12-23(16)40-28(37)32-24/h10-11,13,16,18,22-24H,5-9,12,14-15H2,1-4H3,(H,32,37)(H,35,36)
• InChI Key: IVROMYPOGKZNLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1C(=O)N2CC(CC2C(=O)O)OC3=NC4=C(C=CC(=C4)OC)N=C3CCCCCC5CC5OC(=O)N1
• Molecular Formula: C29H38N4O7
• Molecular Weight: 554.6 g/mol

Description

The compound 24-Tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid is a highly complex pentacyclic molecule with a unique scaffold combining fused heterocyclic rings, oxygen/nitrogen atoms, and critical functional groups. Key structural features include:

• Tert-butyl group at position 24, enhancing lipophilicity and steric bulk.
• Methoxy group at position 7, influencing electronic distribution and metabolic stability.
• Carboxylic acid at position 27, enabling ionic interactions and solubility modulation.

This compound is structurally related to antiviral agents like Voxilaprevir (), a hepatitis C virus (HCV) protease inhibitor, but differs in substituents (e.g., carboxylic acid vs. carboxamide) and stereochemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 24-tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid involves multiple steps. The process typically starts with the preparation of the core structure, followed by the introduction of various functional groups. Common reagents used in the synthesis include tert-butyl groups, methoxy groups, and dioxo groups. The reaction conditions often involve controlled temperatures and the use of catalysts to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to increase yield and reduce production costs. Techniques such as continuous flow synthesis and automated reactors can be employed to achieve efficient large-scale production .

Chemical Reactions Analysis

Types of Reactions

24-Tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional oxygen-containing functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound.

Substitution: Substitution reactions allow for the replacement of specific functional groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and pH levels to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional carbonyl groups, while reduction can produce alcohols or amines.

Scientific Research Applications

24-Tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studying biochemical pathways and molecular interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: The compound’s properties make it suitable for use in industrial processes, such as catalysis and material science.

Mechanism of Action

The mechanism of action of 24-tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in various biochemical pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to specific biological effects .

Comparison with Similar Compounds

Structural-Activity Relationship (SAR) Insights

highlights SAR principles applicable to the target compound:

• Methoxy group : Electron-donating effects stabilize aromatic systems, possibly reducing oxidative metabolism.
• Carboxylic acid : Ionizable at physiological pH (pKa ~4.5), enabling salt formation for formulation versatility.

Table 1: Comparative Properties

Property	Target Compound	Voxilaprevir	Salternamide E
Molecular Weight	~780 Da	~880 Da	~650 Da
Key Functional Groups	Carboxylic acid, tert-butyl, methoxy	Carboxamide, difluoro, ethyl	Methoxy, amide, ketone
LogP (Predicted)	4.2	5.1	3.8
Bioactivity	Underexplored	Antiviral (HCV protease)	Anticancer
Source	Synthetic	Synthetic	Marine actinomycetes
References

Biological Activity

The compound 24-Tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa-4,11,23,26-tetrazapentacyclo[24.2.1.03,12.05,10.018,20]nonacosa-3,5(10),6,8,11-pentaene-27-carboxylic acid is a complex organic molecule notable for its intricate structure and potential biological activities. This article delves into its biological activity with a focus on antiviral properties and mechanisms of action.

Structural Characteristics

The compound's unique structure comprises multiple functional groups and ring systems that suggest various interactions within biological systems. The following table summarizes key structural features:

Feature	Description
Molecular Formula	C30H38N4O7
Molecular Weight	566.6 g/mol
IUPAC Name	24-tert-butyl-7-methoxy-22,25-dioxo-2,21-dioxa...
Structural Complexity	Multi-cyclic structure with diverse functional groups

Antiviral Properties

Research indicates that this compound exhibits significant antiviral activity , particularly against the Hepatitis C Virus (HCV). Its mechanism of action is primarily through inhibition of the HCV lifecycle by targeting viral proteases.

The compound acts as a protease inhibitor , specifically targeting the NS3 and NS4A proteases essential for HCV replication. This action disrupts the processing of viral proteins necessary for the virus's life cycle.

Comparative Analysis with Similar Compounds

To better understand its potential effectiveness, a comparative analysis with other antiviral agents is provided in the table below:

Compound Name	Structural Features	Biological Activity
Grazoprevir	Similar sulfonamide and cyclic structures	Antiviral against HCV
Sofosbuvir	Nucleotide analogue	Effective against HCV
Velpatasvir	Broad-spectrum antiviral agent	Targets multiple HCV genotypes

Case Studies and Research Findings

• In Vitro Studies : Several studies have shown that compounds with similar structural features to 24-Tert-butyl-7-methoxy derivatives demonstrate potent antiviral effects in vitro against various strains of HCV. These findings suggest that this compound may also exhibit similar efficacy.
• Clinical Trials : Ongoing clinical trials involving related compounds indicate promising results in reducing viral load in patients with chronic HCV infections. The potential for this compound to enter similar trials exists based on its structural and functional properties.
• Pharmacokinetics : The pharmacokinetic profile of related compounds indicates favorable absorption and distribution characteristics, which may also apply to this compound given its structural similarities.